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Compound of Interest

Compound Name: Dapta

Cat. No.: B1666603

The proper disposal of laboratory reagents is a critical component of ensuring a safe and
compliant research environment. For a substance referred to as "Dapta,” the correct disposal
procedure is contingent on the specific chemical identity of the compound in use, as the name
may refer to several distinct substances with different hazard profiles. Researchers are advised
to first verify the Chemical Abstracts Service (CAS) number on the product's Safety Data Sheet
(SDS) or container to ensure the selection of the appropriate disposal protocol.

Identifying Your "Dapta" Compound

Initial research reveals that "Dapta” can be a descriptor for different chemical products. This
guide provides disposal information for three possibilities: DAPTA (acetate), a peptide; a
chemical identified as DAPTA with CAS number 106362-34-9; and DAPTA-AM, a synonym for
BAPTA/AM. The hazard classifications for these substances vary significantly, underscoring the
importance of correct identification.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1666603?utm_src=pdf-interest
https://www.benchchem.com/product/b1666603?utm_src=pdf-body
https://www.benchchem.com/product/b1666603?utm_src=pdf-body
https://www.benchchem.com/product/b1666603?utm_src=pdf-body
https://www.benchchem.com/product/b1666603?utm_src=pdf-body
https://www.benchchem.com/product/b1666603?utm_src=pdf-body
https://www.benchchem.com/product/b1666603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Substance Name CAS Number GHS Classification

o Not classified as a hazardous
DAPTA (acetate) Not specified in results bst o
substance.

Harmful if swallowed, Causes

skin irritation, Causes serious
DAPTA 106362-34-9 o

eye irritation, May cause

respiratory irritation.[2]

Harmful if swallowed, Very
BAPTA/AM (DAPTA-AM) 126150-97-8 toxic to aquatic life with long
lasting effects.[3]

Disposal Protocols

Based on the identity of your "Dapta” substance, follow the corresponding procedural guidance
below.

Disposal of DAPTA (acetate)

For the peptide DAPTA (acetate), which is not classified as hazardous, the disposal is
straightforward[1]:

» Small Quantities: Can be disposed of with household waste[1].

e Uncleaned Packaging: Disposal must be conducted in accordance with official regulations[1].
Disposal of DAPTA (CAS 106362-34-9)

This substance is considered hazardous, and its disposal requires professional handling[2][4]:

» Consult a Professional: Contact a licensed professional waste disposal service to arrange for
pickup and disposal[4].

o Container Disposal: Dispose of the contents and the container at a hazardous waste
disposal facility[2].
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o Spill Cleanup: In case of a spill, absorb the material with an inert absorbent (e.g., sand, silica
gel) and place it in an airtight container for disposal[2].

Disposal of BAPTA/AM (DAPTA-AM)

Given its acute oral toxicity and high aquatic toxicity, BAPTA/AM requires careful disposal at a
specialized facility[3]:

o Waste Disposal: Dispose of the contents and container at an approved waste disposal
plant[3].

« Environmental Precaution: Avoid release to the environment. Collect any spillage[3].

Experimental Workflow for Safe Disposal

To ensure the correct disposal procedure is followed, researchers should adhere to the

following decision-making workflow.
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(BAPTA/AM)?
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(Not classified as hazardous)?

] Yes
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Caption: A workflow for determining the correct disposal procedure for "Dapta”.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Disposal of "Dapta”: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666603#dapta-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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